Cas no 51690-66-5 (Benzenamine, 4-[4-(1-methylethoxy)phenoxy]-)

• Product Name: Benzenamine, 4-[4-(1-methylethoxy)phenoxy]-
• CAS No: 51690-66-5
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 361638
• PubChem ID: 12337946
• Update Time: 2025-04-19

Benzenamine, 4-[4-(1-methylethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-(1-methylethoxy)phenoxy]-
• 4-(4-propan-2-yloxyphenoxy)aniline
• 51690-66-5
• A1-05108
• 4-{4-[(Propan-2-yl)oxy]phenoxy}aniline
• DTXSID10491602

• Inchi： 1S/C15H17NO2/c1-11(2)17-13-7-9-15(10-8-13)18-14-5-3-12(16)4-6-14/h3-11H,16H2,1-2H3
• InChI Key： YEWZFJMTGZWDJS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48